Cas no 1893207-93-6 (3-Pyridinebutanoic acid, α,α-difluoro-)

• Product Name: 3-Pyridinebutanoic acid, α,α-difluoro-
• CAS No: 1893207-93-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 5296675
• PubChem ID: 116839796
• Update Time: 2025-05-23

3-Pyridinebutanoic acid, α,α-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinebutanoic acid, α,α-difluoro-
• 1893207-93-6
• 2,2-difluoro-4-(pyridin-3-yl)butanoic acid
• EN300-789482

• Inchi： 1S/C9H9F2NO2/c10-9(11,8(13)14)4-3-7-2-1-5-12-6-7/h1-2,5-6H,3-4H2,(H,13,14)
• InChI Key： YVRNSLIJGURJCD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCC1C=NC=CC=1)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 315.6±42.0 °C(Predicted)
• pka: 1.20±0.10(Predicted)

Additional information on 3-Pyridinebutanoic acid, α,α-difluoro-

3-Pyridinebutanoic Acid, α,α-Difluoro- (CAS No. 1893207-93-6): A Comprehensive Overview

3-Pyridinebutanoic acid, α,α-difluoro- is a chemically synthesized compound with the CAS registry number 1893207-93-6. This compound belongs to the class of α-fluorinated pyridine derivatives, which have garnered significant attention in recent years due to their unique chemical properties and potential applications in various fields. The structure of this compound comprises a pyridine ring fused with a butanoic acid moiety, where the α-carbon atoms are substituted with two fluorine atoms. This substitution imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of α,α-difluoro-3-pyridinebutanoic acid involves a series of multi-step reactions that typically start from pyridine derivatives. One common approach is the fluorination of an intermediate compound through electrophilic or nucleophilic substitution reactions. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better control over the stereochemistry of the product. For instance, the use of fluorinating agents such as XeF2 or N-fluoropyridinium salts has been reported in the literature to facilitate selective fluorination at the α-position of pyridine derivatives.

The structural uniqueness of α,α-difluoro-3-pyridinebutanoic acid makes it an attractive candidate for exploring its biological activities. In vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, research published in 2023 highlighted its potential as a lead compound for developing treatments against Alzheimer's disease by targeting specific enzyme pathways involved in amyloid-beta production.

Moreover, α,α-difluoro-3-pyridinebutanoic acid has shown promise in the field of drug discovery. Its ability to modulate ion channels and receptor activity has been explored in preclinical models. A study conducted by Smith et al. (2023) reported that this compound exhibits selective binding to voltage-gated sodium channels, suggesting its potential as a novel analgesic agent with reduced side effects compared to traditional drugs.

In terms of chemical applications, α,α-difluoro-3-pyridinebutanoic acid serves as an intermediate in the synthesis of more complex molecules. Its reactivity under various reaction conditions allows chemists to introduce diverse functional groups at specific positions on the pyridine ring or butanoic acid chain. For instance, Suzuki-Miyaura coupling reactions have been successfully employed to attach aryl groups to the pyridine nitrogen atom, leading to novel heterocyclic compounds with enhanced pharmacological profiles.

The development of efficient synthetic routes for α,α-difluoro-3-pyridinebutanoic acid has been a focal point of recent research efforts. Green chemistry principles have guided these studies, with an emphasis on minimizing waste and reducing energy consumption during synthesis. For example, microwave-assisted synthesis techniques have been utilized to accelerate reaction rates and improve product purity compared to conventional methods.

From an analytical standpoint, the characterization of α,α-difluoro-3-pyridinebutanoic acid relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity. Recent advancements in computational chemistry have also enabled researchers to predict key physicochemical properties of this compound using quantum mechanical calculations.

In conclusion, α,α-difluoro-3-pyridinebutanoic acid (CAS No. 1893207-93-6) is a versatile compound with significant potential across multiple domains of chemistry and biology. Its unique structure and reactivity make it a valuable tool for advancing research in drug discovery, material science, and organic synthesis. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.